Cas no 105142-80-1 (N-(furan-2-yl)methyl-2,8-dimethyl-9H-purin-6-amine)

• Product Name: N-(furan-2-yl)methyl-2,8-dimethyl-9H-purin-6-amine
• CAS No: 105142-80-1
• MF: C₁₂H₁₃N₅O
• MW: 243.264521360397
• MDL: MFCD32874655
• CID: 5463585
• Update Time: 2025-10-31

N-(furan-2-yl)methyl-2,8-dimethyl-9H-purin-6-amine Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-2,8-dimethyl-7H-purin-6-amine
• N-[(furan-2-yl)methyl]-2,8-dimethyl-9H-purin-6-amine
• Z3853317096
• N-[(furan-2-yl)methyl]-2,8-dimethyl-9H-purin-6-am ine
• N-(furan-2-yl)methyl-2,8-dimethyl-9H-purin-6-amine

• MDL： MFCD32874655
• Inchi： 1S/C12H13N5O/c1-7-14-10-11(13-6-9-4-3-5-18-9)15-8(2)17-12(10)16-7/h3-5H,6H2,1-2H3,(H2,13,14,15,16,17)
• InChI Key： QVMAAOGLHXZLEG-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CNC1=C2C(=NC(C)=N1)N=C(C)N2

Computed Properties

• Exact Mass: 243.11201006 g/mol
• Monoisotopic Mass: 243.11201006 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 243.26
• XLogP3: 1.8
• Topological Polar Surface Area: 79.6

Additional information on N-(furan-2-yl)methyl-2,8-dimethyl-9H-purin-6-amine

Recent Advances in the Study of N-(furan-2-yl)methyl-2,8-dimethyl-9H-purin-6-amine (CAS: 105142-80-1)

N-(furan-2-yl)methyl-2,8-dimethyl-9H-purin-6-amine (CAS: 105142-80-1) is a purine derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, with its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of adenosine receptors and kinase inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in disease models.

One of the key areas of research has been the compound's interaction with adenosine receptors, specifically the A2A receptor subtype. Adenosine receptors play a crucial role in regulating inflammatory responses and immune cell function, making them attractive targets for the treatment of autoimmune diseases and cancer. Preliminary in vitro studies have demonstrated that N-(furan-2-yl)methyl-2,8-dimethyl-9H-purin-6-amine exhibits selective binding affinity for the A2A receptor, with potential implications for the development of novel anti-inflammatory and immunomodulatory agents.

In addition to its receptor-binding properties, recent investigations have highlighted the compound's ability to inhibit specific kinases involved in cell proliferation and survival pathways. Kinase inhibition is a well-established strategy in cancer therapy, and the unique structural motif of this purine derivative has been shown to interfere with the ATP-binding site of certain kinases, leading to reduced tumor growth in preclinical models. These findings suggest that N-(furan-2-yl)methyl-2,8-dimethyl-9H-purin-6-amine could serve as a lead compound for the development of targeted cancer therapies.

Another notable aspect of recent research is the exploration of the compound's pharmacokinetic profile. Studies have focused on improving its bioavailability and metabolic stability through structural modifications. For instance, the introduction of substituents on the furan ring has been shown to enhance the compound's solubility and reduce its susceptibility to hepatic metabolism, thereby improving its therapeutic potential. These advancements are critical for the transition from preclinical studies to clinical trials.

Furthermore, computational modeling and molecular docking studies have provided valuable insights into the compound's binding interactions with its biological targets. These in silico approaches have facilitated the rational design of derivatives with improved selectivity and potency. Recent publications have reported the synthesis and evaluation of several analogs, with some demonstrating superior activity compared to the parent compound. This iterative process of design, synthesis, and testing is expected to yield optimized candidates for further development.

In conclusion, N-(furan-2-yl)methyl-2,8-dimethyl-9H-purin-6-amine (CAS: 105142-80-1) represents a promising scaffold for the development of novel therapeutic agents. Its dual activity as an adenosine receptor modulator and kinase inhibitor, coupled with ongoing efforts to enhance its pharmacological properties, positions it as a valuable candidate for future drug discovery programs. Continued research in this area is likely to uncover additional therapeutic applications and further refine its clinical potential.